Cas no 76897-73-9 (Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl-)
76897-73-9 structure
Product Name:Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl-
CAS No:76897-73-9
MF:C26H36N2O2
MW:408.576247215271
CID:537072
PubChem ID:71403410
Update Time:2025-04-19
Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl-
- 4-[ethyl-[6-(N-ethyl-4-formyl-3-methylanilino)hexyl]amino]-2-methylbenzaldehyde
- 4,4'-[Hexane-1,6-diylbis(ethylazanediyl)]bis(2-methylbenzaldehyde)
- DTXSID20824321
- 76897-73-9
-
- Inchi: 1S/C26H36N2O2/c1-5-27(25-13-11-23(19-29)21(3)17-25)15-9-7-8-10-16-28(6-2)26-14-12-24(20-30)22(4)18-26/h11-14,17-20H,5-10,15-16H2,1-4H3
- InChI Key: QNRZLNPEOTXWMK-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(=CC=1C)N(CC)CCCCCCN(C1C=CC(C=O)=C(C)C=1)CC
Computed Properties
- Exact Mass: 408.277678395g/mol
- Monoisotopic Mass: 408.277678395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 13
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 40.6Ų
Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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